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Compound of Interest

Compound Name: 1,1-Diethoxypentane-d10

Cat. No.: B15600299

Physical Properties of 1,1-Diethoxypentane-d10:
A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of 1,1-
Diethoxypentane-d10, with a focus on its boiling point and density. This document is intended
to be a valuable resource for researchers, scientists, and professionals in the field of drug
development who may utilize deuterated compounds in their work.

Summary of Physical Properties

The physical properties of 1,1-Diethoxypentane and its deuterated analog, 1,1-
Diethoxypentane-d10, are summarized in the table below. It is important to note that while
experimental data for the boiling point of the non-deuterated compound is available, the density
of 1,1-Diethoxypentane and the experimental boiling point and density of 1,1-
Diethoxypentane-d10 are not readily found in the surveyed scientific literature. The values for
the deuterated compound are therefore theoretical estimations based on the known effects of
deuteration on similar organic molecules.
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] Molecular . ]
Chemical . Boiling Point .
Compound Weight ( g/mol Density (g/mL)
Formula ) (°C)
1,1- .
_ C9H2002 160.26 163.00[1] Not available
Diethoxypentane
1,1- ) Estimated >
) Estimated )
Diethoxypentane  C9H10D1002 170.32 Density of 1,1-
>163.00 _
-d10 Diethoxypentane

Note: The deuteration in 1,1-Diethoxypentane-d10 is presumed to be on the pentane chain.

Theoretical Impact of Deuteration

The substitution of hydrogen with deuterium, a heavier isotope, typically leads to predictable
changes in the physical properties of a molecule. The increased molecular weight of 1,1-
Diethoxypentane-d10 is expected to result in stronger intermolecular van der Waals forces.
Consequently, a higher boiling point is anticipated for the deuterated compound compared to its
non-deuterated counterpart. Similarly, the greater mass-to-volume ratio will theoretically lead to
a higher density for 1,1-Diethoxypentane-d10.

Experimental Protocols

Accurate determination of the boiling point and density of 1,1-Diethoxypentane-d10 requires
precise experimental methodologies. The following are detailed protocols for these
measurements.

Boiling Point Determination

The boiling point of a liquid can be determined using several methods, including the Thiele tube
method, which is suitable for small sample volumes.

Apparatus:
e Thiele tube

o Thermometer (calibrated)
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Capillary tube (sealed at one end)

Small test tube

Heating source (e.g., Bunsen burner or oil bath)

Sample of 1,1-Diethoxypentane-d10

Procedure:

e A small amount of the liquid sample is placed into the small test tube.

e The capillary tube is placed into the test tube with its open end submerged in the liquid.
e The test tube is attached to the thermometer.

e The Thiele tube is filled with a high-boiling point oil (e.g., mineral oil or silicone oil).

e The thermometer and test tube assembly are immersed in the oil within the Thiele tube.
o The side arm of the Thiele tube is gently heated.

e As the temperature rises, a stream of bubbles will emerge from the capillary tube.

e The heating is stopped, and the liquid is allowed to cool.

e The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.

Density Determination

The density of a liquid can be accurately measured using a pycnometer.
Apparatus:
o Pycnometer (a glass flask with a specific volume)

e Analytical balance
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e Thermometer

 Distilled water (for calibration)

o Sample of 1,1-Diethoxypentane-d10

Procedure:

e The empty, clean, and dry pycnometer is weighed on the analytical balance.

e The pycnometer is filled with distilled water and weighed again to determine the mass of the
water. The temperature of the water is recorded.

e The volume of the pycnometer is calculated using the known density of water at the recorded
temperature.

e The pycnometer is emptied, dried, and then filled with the liquid sample (1,1-
Diethoxypentane-d10).

e The pycnometer filled with the sample is weighed.
e The mass of the sample is determined by subtracting the mass of the empty pycnometer.

o The density of the sample is calculated by dividing its mass by the volume of the
pycnometer.

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the experimental determination of the
boiling point and density of 1,1-Diethoxypentane-d10.
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End: Report Physical Properties
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Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of 1,1-Diethoxypentane-d10 (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600299#physical-properties-of-1-1-
diethoxypentane-d10-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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